Cas no 1353961-55-3 (2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353961-55-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 2161146
• Update Time: 2025-05-19

2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 2-((2-hydroxyethoxy)methyl)pyrrolidine-1-carboxylate
• AM93130
• 2-(2-Hydroxy-ethoxymethyl)pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H21NO4/c17-9-10-19-12-14-7-4-8-16(14)15(18)20-11-13-5-2-1-3-6-13/h1-3,5-6,14,17H,4,7-12H2
• InChI Key： RJIUASDRXKXXSV-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 292
• Topological Polar Surface Area: 59

Additional information on 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353961-55-3)

The compound 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353961-55-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This pyrrolidine derivative features a unique structure combining a hydroxy-ethoxymethyl group and a benzyl ester moiety, making it valuable for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role as a building block in synthesizing bioactive molecules and its compatibility with modern green chemistry principles.

In recent years, the demand for 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester has grown alongside advancements in peptide synthesis and small-molecule drug development. Its molecular structure (C₁₅H₂₁NO₄) provides excellent solubility in common organic solvents, which is crucial for laboratory applications. The compound's benzyl-protected carboxylic acid group offers selective deprotection possibilities, a feature highly sought after in medicinal chemistry workflows. Current literature suggests potential applications in developing enzyme inhibitors and receptor modulators, aligning with trending research in targeted therapies.

The synthesis of 1353961-55-3 typically involves multi-step organic reactions starting from commercially available pyrrolidine precursors. Modern protocols emphasize atom-economical approaches, reflecting the pharmaceutical industry's shift toward sustainable synthesis methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's high purity (>95%), meeting the stringent requirements of pharmaceutical intermediates. Storage recommendations include protection from moisture at 2-8°C, following standard practices for heterocyclic compounds with sensitive functional groups.

From a commercial perspective, 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester serves as a premium research chemical with growing market presence. Suppliers highlight its application in developing neurological agents and metabolic regulators, addressing current healthcare challenges. The compound's price reflects its high purity grade and the complexity of its synthesis, positioning it as a valuable asset for contract research organizations and academic laboratories focusing on structure-activity relationship studies.

Quality control protocols for CAS 1353961-55-3 involve rigorous HPLC analysis to ensure batch-to-batch consistency, particularly important for drug discovery applications. The compound's stability profile makes it suitable for international shipping under standard laboratory chemical regulations. Recent patent literature reveals innovative uses in bioconjugation chemistry, demonstrating the molecule's versatility beyond traditional pharmaceutical applications.

Environmental and safety assessments confirm that 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester poses minimal ecological risk when handled according to standard laboratory safety protocols. Its biodegradation profile aligns with modern green chemistry metrics, an increasingly important consideration for research institutions adopting environmentally friendly practices. The compound's molecular design exemplifies the pharmaceutical industry's move toward benign-by-design principles.

Future research directions for 1353961-55-3 may explore its potential in prodrug development and targeted drug delivery systems, two rapidly evolving areas in pharmaceutical sciences. The compound's balanced lipophilicity (calculated logP ~1.2) and molecular weight (279.33 g/mol) position it favorably for bioavailability optimization studies. Collaborative studies between synthetic chemists and biologists could unlock novel applications in precision medicine initiatives.

For researchers sourcing 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester, verification of CAS 1353961-55-3 authenticity through comprehensive analytical data is essential. Reputable suppliers provide detailed spectroscopic characterization data and certificates of analysis, ensuring compliance with research quality standards. The compound's shelf life and storage conditions are particularly important considerations for long-term drug development projects.

The scientific community continues to investigate derivatives of 1353961-55-3 for specialized applications in asymmetric synthesis and chiral auxiliary development. These explorations align with current trends in stereoselective synthesis, addressing the pharmaceutical industry's need for enantiomerically pure compounds. The molecule's structural features offer multiple sites for rational drug design modifications, making it a versatile scaffold in lead optimization processes.

In conclusion, 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester represents an important tool in modern chemical research with diverse applications across pharmaceutical development and material science. Its unique structural characteristics and synthetic flexibility ensure continued relevance in addressing contemporary challenges in drug discovery and molecular design. As research progresses, this compound will likely find new applications in emerging areas of chemical biology and therapeutic development.